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Compound of Interest

Compound Name:
Cyclopropyl 2,4-difluorophenyl

ketone

Cat. No.: B1313072 Get Quote

Technical Support Center: Synthesis of
Cyclopropyl 2,4-Difluorophenyl Ketone
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to optimize the synthesis of cyclopropyl 2,4-difluorophenyl ketone.

Frequently Asked Questions (FAQs)
Q1: What is the most common and reliable method for synthesizing cyclopropyl 2,4-
difluorophenyl ketone?

A1: The most prevalent method is the Friedel-Crafts acylation of 1,3-difluorobenzene with

cyclopropanecarbonyl chloride. This reaction utilizes a strong Lewis acid catalyst, typically

anhydrous aluminum chloride (AlCl₃), to facilitate the electrophilic aromatic substitution, forming

a carbon-carbon bond between the aromatic ring and the acyl group.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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